molecular formula C14H12ClN3O B8432011 6-chloro-3-(4-methoxybenzyl)-3H-imidazo[4,5-c]pyridine

6-chloro-3-(4-methoxybenzyl)-3H-imidazo[4,5-c]pyridine

Cat. No.: B8432011
M. Wt: 273.72 g/mol
InChI Key: RXHSHTDZUWOSSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-chloro-3-(4-methoxybenzyl)-3H-imidazo[4,5-c]pyridine is a useful research compound. Its molecular formula is C14H12ClN3O and its molecular weight is 273.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H12ClN3O

Molecular Weight

273.72 g/mol

IUPAC Name

6-chloro-3-[(4-methoxyphenyl)methyl]imidazo[4,5-c]pyridine

InChI

InChI=1S/C14H12ClN3O/c1-19-11-4-2-10(3-5-11)8-18-9-17-12-6-14(15)16-7-13(12)18/h2-7,9H,8H2,1H3

InChI Key

RXHSHTDZUWOSSW-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CN2C=NC3=CC(=NC=C32)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-chloro-3H-imidazo[4,5-c]pyridine (3.50 g, 22.79 mmol) in THF (50 mL) at 0° C. was slowly added sodium hydride (60% dispersion in mineral oil, 1.82 g, 45.58 mmol) in several portions. After stirring at RT for 30 min, 1-(chloromethyl)-4-methoxybenzene (4.30 g, 27.48 mmol) was added and the mixture was stirred at RT for 2 h. The reaction mixture was poured into water (100 mL) and extracted with EtOAc (100 mL×2). The combined extracts were washed with water (100 mL) and brine (50 mL), dried (MgSO4), filtered and evaporated under reduced pressure. The residue was purified by SiO2 chromatography eluting with hexane/EtOAc (1:1) to afford 5.0 g (80%) of 6-chloro-3-(4-methoxybenzyl)-3H-imidazo[4,5-c]pyridine as a white solid. MS (ESI): m/z=274.2 [M+1]+.
Quantity
3.5 g
Type
reactant
Reaction Step One
Quantity
1.82 g
Type
reactant
Reaction Step Two
Quantity
4.3 g
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
reactant
Reaction Step Four
Name
Quantity
50 mL
Type
solvent
Reaction Step Five

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